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Compound of Interest

Compound Name: JMV 449 acetate

Cat. No.: B8144713 Get Quote

JMV 449 Acetate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the long-term storage, handling, and use of JMV
449 acetate.

Frequently Asked Questions (FAQs)
Q1: What is JMV 449 acetate?

A1: JMV 449 acetate is a potent and metabolically stable agonist for neurotensin receptors.[1]

[2] It is a pseudopeptide analogue of the C-terminal fragment of neurotensin, neurotensin-(8-

13).[3] Its stability and high potency make it a valuable tool for studying neurotensin receptor

signaling and its physiological effects.[3]

Q2: What is the mechanism of action of JMV 449 acetate?

A2: JMV 449 acetate acts as an agonist at neurotensin receptors, primarily the high-affinity

neurotensin receptor 1 (NTSR1).[4] Neurotensin receptors are G protein-coupled receptors

(GPCRs) that, upon activation, can initiate various intracellular signaling cascades. JMV 449
acetate has been shown to have an IC50 of 0.15 nM for inhibiting the binding of radiolabeled

neurotensin to neonatal mouse brain preparations and an EC50 of 1.9 nM in guinea-pig ileum

contraction assays.
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Q3: What are the primary research applications of JMV 449 acetate?

A3: JMV 449 acetate is utilized in a variety of research areas due to its potent and long-lasting

effects. Key applications include:

Neuroscience: Investigating the roles of neurotensin in thermoregulation, analgesia, and as a

potential neuroprotective agent.

Metabolic Research: Studying its effects on glucose homeostasis, insulin secretion, and

appetite control.

Oncology: Exploring the involvement of neurotensin signaling in tumor growth.

Troubleshooting Guide
Issue 1: Inconsistent or weaker than expected experimental results.

Possible Cause 1: Improper storage and handling. JMV 449 acetate is a peptide and can

degrade if not stored correctly.

Solution: Ensure the compound is stored as recommended in the tables below. When

preparing solutions, allow the vial to equilibrate to room temperature for at least one hour

before opening to prevent condensation. For stock solutions, use aliquots to avoid

repeated freeze-thaw cycles.

Possible Cause 2: Incorrect solvent or solubility issues. While JMV 449 acetate is soluble in

water, preparing highly concentrated stock solutions might be challenging.

Solution: For difficult-to-dissolve solutions, gentle warming to 37°C and sonication in an

ultrasonic bath can aid in solubilization. Always use the recommended solvent and ensure

it is of high purity.

Possible Cause 3: Metabolic instability in the experimental system. Although JMV 449 is

designed for metabolic stability, the specific enzymes in your system could still lead to

degradation.

Solution: If degradation is suspected, consider conducting a pilot stability study in your

experimental matrix (e.g., plasma, cell culture media) using an appropriate analytical
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method like HPLC.

Issue 2: Precipitation of the compound in solution.

Possible Cause 1: Exceeding the solubility limit.

Solution: Prepare solutions at a concentration known to be within the solubility limit. If a

higher concentration is required, a different solvent system may need to be explored.

Possible Cause 2: Buffer incompatibility. The pH or composition of your experimental buffer

may affect the solubility of JMV 449 acetate.

Solution: Test the solubility of JMV 449 acetate in your specific experimental buffer at the

desired final concentration before proceeding with the full experiment.

Data Presentation: Storage and Stability
Table 1: Recommended Storage Conditions for JMV 449 Acetate
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C Up to 2 years

Keep vial tightly

sealed and

desiccated.

Stock Solution in

DMSO
-20°C Up to 1 month

Store in tightly sealed

aliquots to avoid

freeze-thaw cycles.

Stock Solution in

DMSO
-80°C Up to 6 months

Store in tightly sealed

aliquots to avoid

freeze-thaw cycles.

Stock Solution in

Water
-20°C Up to 1 month

Long-term storage of

peptide solutions is

generally not

recommended.

Prepare fresh if

possible.

Table 2: Solubility of JMV 449 Acetate

Solvent Solubility

Water 100 mg/mL (123.91 mM)

Water Soluble to 0.80 mg/ml

Note: Solubility data may vary between suppliers. It is recommended to consult the product-

specific datasheet.

Experimental Protocols
1. In Vivo Food Intake Study in Mice

This protocol is adapted from studies investigating the effects of JMV 449 on appetite control.
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Animals: Overnight fasted (18 hours) lean mice.

Compound Preparation: Dissolve JMV 449 acetate in sterile 0.9% w/v NaCl (saline) to the

desired concentration (e.g., for a 25 nmol/kg dose).

Procedure:

Administer JMV 449 acetate solution or saline vehicle via intraperitoneal (i.p.) injection.

Immediately after injection, provide pre-weighed food to the mice.

Measure the amount of food consumed at regular intervals (e.g., every 30 minutes for a

total of 180 minutes).

Data Analysis: Calculate the cumulative food intake at each time point and compare the

results between the JMV 449-treated group and the vehicle control group using appropriate

statistical methods.

2. In Vitro Insulin Secretion Assay using BRIN-BD11 Cells

This protocol is based on studies evaluating the insulinotropic effects of JMV 449.

Cell Line: BRIN-BD11 pancreatic beta-cells.

Compound Preparation: Prepare stock solutions of JMV 449 acetate in an appropriate

solvent (e.g., water or DMSO) and dilute to final concentrations in Krebs-Ringer bicarbonate

buffer.

Procedure:

Seed BRIN-BD11 cells in a multi-well plate and culture until they reach the desired

confluency.

Wash the cells with Krebs-Ringer bicarbonate buffer containing a basal glucose

concentration.

Incubate the cells for a defined period (e.g., 20 minutes) with varying concentrations of

JMV 449 acetate (e.g., 1x10⁻⁴ to 1 µM) in the presence of a stimulatory glucose
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concentration (e.g., 5.6 mM).

Collect the supernatant to measure insulin concentration using a suitable method like

ELISA.

Data Analysis: Quantify the amount of insulin secreted and normalize it to the total protein

content of the cells. Compare the insulin secretion in response to different concentrations of

JMV 449 acetate.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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